2-(4-Acetylphenyl)benzoic acid, 95%

• IUPAC Name: 2-(4-acetylphenyl)benzoic acid
• InChI: InChI=1S/C15H12O3/c1-10(16)11-6-8-12(9-7-11)13-4-2-3-5-14(13)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key: MCNDIBNNLZUPIH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID10607423
• Molecular Weight: 240.25 g/mol
• CAS RN: 107942-87-0

Description

2-(4-Acetylphenyl)benzoic acid (2-APB) is an organic compound that is commonly used in scientific research and in laboratory experiments. It is a white solid with a molecular formula of C14H12O3 and a molecular weight of 236.24 g/mol. 2-APB is a derivative of benzoic acid, and it is used as a precursor in organic synthesis and as a reagent in organic reactions. 2-APB is also known as 2-acetyl-benzoic acid, 4-acetyl-benzoic acid, and 4-acetyl-phenyl-benzoic acid.

Mechanism of Action

2-APB is known to interact with a variety of proteins, receptors, and transporters. It is known to modulate the activity of certain proteins, such as G protein-coupled receptors and ion channels. Additionally, it is known to interact with certain transporters, such as the serotonin transporter, and to modulate their activity.
Biochemical and Physiological Effects
2-APB is known to modulate the activity of certain proteins, receptors, and transporters. As such, it can have a variety of biochemical and physiological effects. It is known to modulate the activity of certain ion channels, which can affect the flow of ions into and out of cells. Additionally, it is known to modulate the activity of certain G protein-coupled receptors, which can affect the release of neurotransmitters and hormones. Finally, it is known to modulate the activity of certain transporters, which can affect the uptake and release of various substances.

Advantages and Limitations for Lab Experiments

2-APB is a widely used reagent in scientific research and laboratory experiments. It has several advantages, including its high purity (95%), its low cost, and its ease of synthesis. Additionally, it is known to modulate the activity of certain proteins, receptors, and transporters, which makes it useful for studying the effects of certain drugs on the body. The main limitation of 2-APB is that it is not very stable, and it can break down over time.

Future Directions

The potential future applications of 2-APB are vast. It could be used to study the effects of certain drugs on the body, as well as to study the structure and function of proteins and cell signaling pathways. Additionally, it could be used to develop new drugs and therapies for a variety of diseases and conditions. Finally, it could be used to develop new synthetic methods and reagents for organic synthesis.

Synthesis Methods

2-APB can be synthesized from the reaction of 4-acetyl-benzaldehyde and sodium benzoate in the presence of hydrochloric acid. The reaction is carried out at a temperature of 50-60°C and yields a white solid product with a yield of 95%.

Scientific Research Applications

2-APB is used in scientific research for a variety of applications. It is used in the study of the structure and function of proteins, as it is known to modulate the activity of certain proteins. It is also used in the study of cell signaling pathways, as it can modulate the activity of certain signaling molecules. Additionally, 2-APB is used as a tool to study the effects of certain drugs on the body, as it is known to interact with certain receptors and transporters.